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Compound of Interest

Compound Name: Bis(2-nitrophenyl) diselenide

CAS No.: 35350-43-7

Cat. No.: B1266655

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bis(2-nitrophenyl) diselenide, a significant

organoselenium compound. We will delve into its precise chemical identity, physicochemical

properties, synthesis protocols, and its expanding role in organic synthesis and biomedical

research, with a particular focus on its applications in drug development.

Chemical Identity and Nomenclature
Correct and unambiguous identification is paramount in scientific research. The compound

commonly known as Bis(2-nitrophenyl) diselenide is systematically named under IUPAC

nomenclature.

IUPAC Name: 1-nitro-2-[(2-nitrophenyl)diselanyl]benzene[1][2][3]

Common Name: Bis(2-nitrophenyl) diselenide

Synonyms: 1,2-Bis(2-nitrophenyl)diselane, bis(o-nitrophenyl) diselenide[4]
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CAS Number: 35350-43-7[1][2]

Molecular Formula: C₁₂H₈N₂O₄Se₂[1][2]

Molecular Weight: 402.1 g/mol [1][2]

The structure features two 2-nitrophenyl groups connected by a diselenide (-Se-Se-) bond. The

presence of electron-withdrawing nitro groups on the phenyl rings significantly influences the

compound's reactivity and electrophilic character[1].

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is essential for its

application in experimental settings.

Property Value Source(s)

Appearance
Ochre to yellow-brown

crystalline powder
[4]

Melting Point 212-213 °C [3][4]

Boiling Point 533.0 ± 60.0 °C (Predicted) [3][4]

Molecular Weight 402.1 g/mol [1][2]

InChI Key
QUTPYNJBIHTIGA-

UHFFFAOYSA-N
[1][3]

Canonical SMILES
C1=CC=C(C(=C1)[O-])[Se]

[Se]C2=CC=CC=C2[O-]
[1][3]

Synthesis and Experimental Protocols
The synthesis of Bis(2-nitrophenyl) diselenide is achievable through established organic

chemistry methodologies. A common and effective laboratory-scale synthesis involves the

reaction of an ortho-halonitrobenzene with a selenium source.
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Starting Materials

Reaction Steps

Workup & Purification

o-Halonitrobenzene
(e.g., 2-chloronitrobenzene)

2. Nucleophilic Aromatic Substitution
K₂Se₂ + o-halonitrobenzene

in THF/DMF

Elemental Selenium (Se)

1. In situ generation of K₂Se₂
Se + KOH → K₂Se₂

Base (e.g., KOH)

K₂Se₂ reagent

Reaction Quenching,
Extraction & Washing

Crude product mixture

Recrystallization
(e.g., from Ethanol)

Bis(2-nitrophenyl) diselenide
(Final Product)
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Diselenide
(Ar-Se-Se-Ar)

Selenol
(Ar-SeH)

+ 2 [H]
(from GSH)

Selenenic Acid
(Ar-SeOH)

 

Selenenyl Sulfide
(Ar-Se-SG)

+ GSH
- H₂O

H₂O

+ GSH
- GSSG

GSSG

2 GSH

H₂O₂

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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